不可逆抑制动力学对比
SA-152 demonstrates quantifiable, time-dependent irreversible inhibition of bovine α-thrombin. Its second-order rate constant (kII) for inactivating fibrinogen-coagulating activity is 1.1 × 10⁴ M⁻¹·min⁻¹, and it is 0.7 × 10⁴ M⁻¹·min⁻¹ for TAME-esterase activity. This direct, covalent inactivation is a key differentiator from reversible inhibitors like argatroban [1].
| Evidence Dimension | Inhibition Mechanism & Kinetics |
|---|---|
| Target Compound Data | kII (coagulating activity) = 1.1 × 10⁴ M⁻¹·min⁻¹; kII (esterase activity) = 0.7 × 10⁴ M⁻¹·min⁻¹ |
| Comparator Or Baseline | Argatroban: Reversible inhibitor with a Ki of 0.04 µM |
| Quantified Difference | SA-152 acts via an irreversible, covalent modification, whereas argatroban binds reversibly to the active site. |
| Conditions | Purified bovine α-thrombin; activity measured via fibrinogen coagulation and TAME-esterase assays. |
Why This Matters
This matters for scientific selection because irreversible inhibition creates a permanently inactivated enzyme pool, a requirement for specific 'washout' or pulse-chase experiments, which is impossible with a reversible inhibitor like argatroban.
- [1] Kireeva, E. G., et al. (1992). Inhibition of enzymatic activity of alpha-thrombin by low molecular weight synthetic inhibitor. Biokhimiia, 57(1), 21-26. PMID: 1391202. View Source
